7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-fluorobenzyl)quinazoline-2,4(1H,3H)-dione
Overview
Description
7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-fluorobenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H19FN4O3 and its molecular weight is 442.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-hydroxyquinazoline-2,4(1H,3H)-dione, and the second intermediate is 3-(4-fluorobenzyl)-7-hydroxyquinazoline-2,4(1H,3H)-dione. These intermediates are then coupled using a coupling agent to form the final product, 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-fluorobenzyl)quinazoline-2,4(1H,3H)-dione.", "Starting Materials": [ "4-ethylphenylhydrazine", "ethyl acetoacetate", "4-ethylbenzaldehyde", "hydrazine hydrate", "4-fluorobenzyl chloride", "2-hydroxybenzaldehyde", "sodium hydroxide", "acetic anhydride", "phosphorus oxychloride", "sodium bicarbonate", "triethylamine", "dimethylformamide", "N,N-dimethylacetamide", "acetonitrile", "dichloromethane", "ethanol", "diethyl ether", "hexane" ], "Reaction": [ "Synthesis of 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-hydroxyquinazoline-2,4(1H,3H)-dione:", "- React 4-ethylphenylhydrazine with ethyl acetoacetate in ethanol to form 3-(4-ethylphenyl)-5-ethyl-4,5-dihydro-1,2,4-oxadiazole.", "- React 3-(4-ethylphenyl)-5-ethyl-4,5-dihydro-1,2,4-oxadiazole with 2-hydroxybenzaldehyde in ethanol to form 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-hydroxyquinazoline-2,4(1H,3H)-dione.", "Synthesis of 3-(4-fluorobenzyl)-7-hydroxyquinazoline-2,4(1H,3H)-dione:", "- React 4-ethylbenzaldehyde with hydrazine hydrate in ethanol to form 4-ethylphenylhydrazine.", "- React 4-fluorobenzyl chloride with 3-hydroxyquinazoline-2,4(1H,3H)-dione in the presence of triethylamine and dichloromethane to form 3-(4-fluorobenzyl)-7-chloroquinazoline-2,4(1H,3H)-dione.", "- React 3-(4-fluorobenzyl)-7-chloroquinazoline-2,4(1H,3H)-dione with sodium hydroxide in ethanol to form 3-(4-fluorobenzyl)-7-hydroxyquinazoline-2,4(1H,3H)-dione.", "Coupling of intermediates:", "- React 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-hydroxyquinazoline-2,4(1H,3H)-dione with 3-(4-fluorobenzyl)-7-hydroxyquinazoline-2,4(1H,3H)-dione in the presence of a coupling agent such as N,N-dimethylacetamide or acetonitrile and triethylamine to form 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-fluorobenzyl)quinazoline-2,4(1H,3H)-dione." ] } | |
CAS RN |
1207007-97-3 |
Molecular Formula |
C25H19FN4O3 |
Molecular Weight |
442.45 |
IUPAC Name |
7-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-[(4-fluorophenyl)methyl]-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C25H19FN4O3/c1-2-15-3-7-17(8-4-15)22-28-23(33-29-22)18-9-12-20-21(13-18)27-25(32)30(24(20)31)14-16-5-10-19(26)11-6-16/h3-13H,2,14H2,1H3,(H,27,32) |
InChI Key |
JXINZSOQJZLRNT-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC=C(C=C5)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-(Benzimidazol-1-yl)azetidin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine](/img/structure/B2790464.png)
![2-[4-(3-chlorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2790465.png)
![tert-butyl N-{[1-(propane-1-sulfonyl)piperidin-2-yl]methyl}carbamate](/img/structure/B2790475.png)
![N-cyano-N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-4-fluoro-3-nitroaniline](/img/structure/B2790476.png)
![1-(o-Tolyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid](/img/structure/B2790477.png)
![2-(2-(isopropylsulfonyl)-1H-benzo[d]imidazol-1-yl)-N-methyl-N-phenylacetamide](/img/structure/B2790478.png)
![3-[4-(Methylsulfanyl)phenyl]-1-{3-[(pyridazin-3-yl)amino]azetidin-1-yl}propan-1-one](/img/structure/B2790479.png)
![N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)benzo[d]thiazole-2-carboxamide](/img/structure/B2790482.png)